Cas no 89843-49-2 (1H-Benzimidazole, 6-nitro-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole, 6-nitro-2-(trifluoromethyl)-
• CAS No: 89843-49-2
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 587337
• Update Time: 2024-01-30

1H-Benzimidazole, 6-nitro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-nitro-2-(trifluoromethyl)-

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)7-12-5-2-1-4(14(15)16)3-6(5)13-7/h1-3H,(H,12,13)
• InChI Key： FEJRBJIEEALTTL-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)NC2=CC([N+]([O-])=O)=CC=C2N=1

Computed Properties

• Exact Mass: 231.026
• Monoisotopic Mass: 231.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Density: 1.645
• Melting Point: 154-156°C
• Boiling Point: 363.2 °C at 760 mmHg
• Flash Point: 173.5 °C
• Refractive Index: 1.434
• PSA: 74.50000
• LogP: 3.01310